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Introduction

Rocatinlimab is an investigational monoclonal antibody targeting the OX40 receptor, a key co-
stimulatory molecule on activated T cells. By blocking OX40, rocatinlimab aims to rebalance
the immune response that drives atopic dermatitis (AD). This guide provides a systematic
comparison of rocatinlimab's clinical trial data with established and emerging treatments for
moderate-to-severe atopic dermatitis, including the biologics dupilumab and tralokinumab, and
the Janus kinase (JAK) inhibitors abrocitinib, upadacitinib, and baricitinib.

Comparative Efficacy of Rocatinlimab and
Alternatives

The following tables summarize the primary efficacy endpoints from pivotal Phase 3 clinical
trials of rocatinlimab and its comparators. The key endpoints include the proportion of patients
achieving a 75% improvement in the Eczema Area and Severity Index (EASI-75) and a
validated Investigator's Global Assessment (VIGA-AD) score of 0 (clear) or 1 (almost clear).

Table 1: Efficacy of Rocatinlimab in Phase 3 ROCKET Program (Monotherapy)
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VIGA-AD 0/1
. EASI-75 Response
Trial Treatment Arm Response Rate at
Rate at Week 24
Week 24
HORIZONI1][2] Rocatinlimab 32.8% 19.3%
Placebo 13.7% 6.6%
Rocatinlimab (Higher
IGNITE[3][4] 42.3% 23.6%
Dose)
Rocatinlimab (Lower
36.3% 19.1%

Dose)

Placebo

Not explicitly stated in

provided results

Not explicitly stated in

provided results

Table 2: Efficacy of Alternative Biologics in Phase 3 Trials (Monotherapy)

EASI-75 Response

IGA 0/1 Response

Drug Trial(s)
Rate at Week 16 Rate at Week 16
) SOLO 1 & SOLO 2 44-51% (depending 37-38% (depending
Dupilumab ) )
(Pooled)[5][6] on dosing) on dosing)
Placebo 12-15% 9-10%

Tralokinumab

ECZTRA 1 & ECZTRA
2

25.0% (ECZTRA 1),
33.29% (ECZTRA 2)

15.8% (ECZTRA 1),
22.2% (ECZTRA 2)

Placebo

12.7% (ECZTRA 1),
11.4% (ECZTRA 2)

7.1% (ECZTRA 1),
10.9% (ECZTRA 2)

Table 3: Efficacy of JAK Inhibitors in Phase 3 Trials (Monotherapy)
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Drug Trial(s)

EASI-75 Response
Rate at Week 12

IGA 0/1 Response
Rate at Week 12

Abrocitinib JADE MONO-2[7][8]

61.0% (200mg),
44.5% (100mg)

38.1% (200mg),
28.4% (100mg)

Placebo 10.4% 9.1%
o Measure Up 1 & 2 70-80% (15mg & 48-62% (15mg &
Upadacitinib
(Pooled) 30mg) 30mg)
Placebo 13-16% 5-8%
o BREEZE-AD1 & Not a primary 11.4-16.8% (2mg &
Baricitinib )
BREEZE-AD2 endpoint 4mg)
Placebo 4.5-4.8%

Comparative Safety Profile

Table 4: Common Treatment-Emergent Adverse Events (TEAES)

Drug Common TEAEs
o Pyrexia, chills, headache, gastrointestinal
Rocatinlimab )
ulceration (rare)
_ Injection site reactions, conjunctivitis, oral
Dupilumab

herpes

Tralokinumab

Upper respiratory tract infections, conjunctivitis,

injection site reactions

Abrocitinib Nausea, nasopharyngitis, headache
o Upper respiratory tract infection, acne, herpes
Upadacitinib ]
simplex, headache
S Upper respiratory tract infections,
Baricitinib

nasopharyngitis, headache
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Experimental Protocols
Rocatinlimab (ROCKET Program)

e ROCKET HORIZON & IGNITE (Monotherapy):[1][2][3][4][9][10] These were 24-week,
randomized, double-blind, placebo-controlled Phase 3 trials in adults with moderate-to-
severe atopic dermatitis.

o Inclusion Criteria: Adults with a diagnosis of AD for at least one year, inadequate response
to topical medications, Eczema Area and Severity Index (EASI) score =16, validated
Investigator's Global Assessment for Atopic Dermatitis (VIGA-AD) score =3, and body
surface area (BSA) involvement >10%.

o Randomization and Dosing: In HORIZON, patients were randomized 3:1 to receive
subcutaneous rocatinlimab or placebo every four weeks, with a loading dose at week two.
[2] In IGNITE, patients were randomized to receive one of two doses of rocatinlimab or
placebo every four weeks with a loading dose at week two.[4][9]

o Primary Endpoints: The co-primary endpoints were the proportion of patients achieving
EASI-75 and a VIGA-AD score of 0 or 1 with a >2-point reduction from baseline at week
24.[2][4]

e ROCKET SHUTTLE (Combination Therapy):[11][12][13] A 24-week, randomized, double-
blind, placebo-controlled Phase 3 trial in adults.

o Intervention: Evaluated the efficacy and safety of rocatinlimab in combination with topical
corticosteroids (TCS) and/or topical calcineurin inhibitors (TCls) compared to placebo with
TCS/TCIs.[11][12]

o Dosing: Patients received subcutaneous rocatinlimab or placebo every four weeks.[12]

e ROCKET ASCEND (Long-Term Extension):[1][14][15][16][17] An ongoing study evaluating
the long-term safety and efficacy of rocatinlimab.

o Design: Patients who completed parent studies (like HORIZON and IGNITE) could enroll.
Responders were re-randomized to continue rocatinlimab at different dosing intervals or
switch to placebo.[1][14][15]
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Alternative Treatments
e Dupilumab (SOLO 1 & SOLO 2):[5][6][18][19] Two identical 16-week, randomized, double-

blind, placebo-controlled Phase 3 trials in adults with moderate-to-severe AD.

o Inclusion Criteria: Inadequate control with topical treatments, IGA score =3, EASI score
>16, and BSA involvement >210%.[18]

o Dosing: Subcutaneous dupilumab 300 mg weekly or every other week, or placebo.[5]

o Primary Endpoint: Proportion of patients with an IGA score of 0 or 1 and a reduction of >2
points from baseline at week 16.[5]

e Tralokinumab (ECZTRA 1 & ECZTRA 2):[20][21][22][23][24] Two 52-week, randomized,
double-blind, placebo-controlled Phase 3 trials in adults with moderate-to-severe AD.

o Inclusion Criteria: Diagnosis of AD for at least one year, inadequate response to topical
medications, EASI =216, IGA =3, and pruritus Numerical Rating Scale (NRS) average score
>4.[20]

o Dosing: Subcutaneous tralokinumab 300 mg every two weeks or placebo.[20]
o Primary Endpoints: IGA score of O or 1 at week 16 and EASI-75 at week 16.[21]

e Abrocitinib (JADE MONO-1 & JADE MONO-2):[7][8][25][26] Two 12-week, randomized,
double-blind, placebo-controlled Phase 3 trials in patients aged 12 and older with moderate-
to-severe AD.

o Randomization: Patients were randomized 2:2:1 to receive oral abrocitinib 200 mg, 100
mg, or placebo once daily.[8]

o Co-Primary Endpoints: IGA score of 0 or 1 with a >2-grade improvement and EASI-75 at
week 12.[25]

o Upadacitinib (Measure Up 1 & Measure Up 2):[27][28][29][30][31] Two replicate, randomized,
double-blind, placebo-controlled Phase 3 trials in patients aged 12 and older with moderate-
to-severe AD.
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o Randomization: Patients were randomized 1:1:1 to receive oral upadacitinib 15 mg, 30
mg, or placebo once daily.[29]

o Co-Primary Endpoints: EASI-75 and a vVIGA-AD response (score of 0 or 1 with >2 grades
of reduction) at week 16.[28]

 Baricitinib (BREEZE-AD1 & BREEZE-AD?2):[32][33][34][35][36] Two randomized, double-
blind, placebo-controlled Phase 3 monotherapy trials in adults with moderate-to-severe AD.

o Randomization: Patients were randomized 2:1:1:1 to receive oral baricitinib 4 mg, 2 mg, 1
mg, or placebo once daily for 16 weeks.[34]

o Primary Endpoint: Proportion of patients achieving a vIGA-AD score of 0 or 1 at week 16.
[32]

Signaling Pathways and Experimental Workflows
Signaling Pathways
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Caption: Simplified signaling pathways for Rocatinlimab, Biologics, and JAK Inhibitors in atopic
dermatitis.
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Experimental Workflow (Rocatinlimab Phase 3
Monotherapy Trial)
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Caption: A representative workflow for Rocatinlimab Phase 3 monotherapy clinical trials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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